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Compound of Interest

Compound Name: BT-33

Cat. No.: B15563099

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the intellectual property and patent

landscape surrounding BT-33, a novel, fully synthetic, fluorinated macrobicyclic

oxepanoprolinamide antibiotic. BT-33 has demonstrated potent activity against a broad

spectrum of multidrug-resistant Gram-positive and Gram-negative bacteria. This document is

intended to serve as a comprehensive resource for researchers, scientists, and drug

development professionals interested in the development and commercialization of this

promising new antibiotic class.

Executive Summary
BT-33 represents a significant advancement in the field of ribosome-targeting antibiotics.

Developed in the laboratories of Professor Andrew G. Myers at Harvard University, this

molecule is a lincosamide antibiotic distinguished by a unique fluorinated 11-membered

macrobicyclic ring. This structural innovation confers enhanced potency, increased metabolic

stability, and an ability to overcome common bacterial resistance mechanisms. The intellectual

property is primarily held by the President and Fellows of Harvard College, with the key

inventors also being shareholders in Kinvard Bio, Inc., a company poised to commercialize this
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new class of antibiotics. The patent landscape is currently defined by a key international patent

application, WO/2023/205206, which provides broad claims covering the composition of matter,

synthesis, and use of BT-33 and related compounds.

Patent Landscape and Intellectual Property
The core intellectual property for BT-33 is encapsulated in the international patent application

WO/2023/205206, titled "Lincosamides and Uses Thereof," and a related US provisional patent

application US/63/676,017, "Synthesis of macrobicyclic Thiolincosamines."

Key Intellectual Property Insights:

Inventors: Benjamin I. C. Tresco, Kelvin J. Y. Wu, and Andrew G. Myers.

Applicant/Assignee: President and Fellows of Harvard College.

Key Claims: The patent application encompasses broad claims covering the composition of

matter for BT-33 and a wide range of related fluorinated macrobicyclic lincosamide analogs.

The claims also extend to methods of synthesizing these compounds and their use in

treating bacterial infections.

Geographic Coverage: As an international patent application (PCT), it allows for subsequent

national phase entries in numerous countries, indicating a strategy for broad global

protection.

Commercialization: The inventors are noted as shareholders in Kinvard Bio, Inc., suggesting

this entity is the likely vehicle for the commercial development of BT-33.[1][2]

Table 1: Key Patent Application for BT-33
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Patent
Application

Title Inventors
Applicant/A
ssignee

Filing Date
(Provisional
)

Internationa
l Filing Date

WO/2023/205

206

Lincosamides

and Uses

Thereof

B.I.C. Tresco,

K.J.Y. Wu,

A.G. Myers

President and

Fellows of

Harvard

College

April 22, 2022

(US/63/676,0

17)

April 21, 2023

Technical Profile of BT-33
BT-33 is a synthetic antibiotic designed to overcome the limitations of existing lincosamides,

such as clindamycin. Its innovative design, particularly the fluorinated macrobicyclic ring,

preorganizes the molecule for tight binding to the bacterial ribosome, a clinically validated

target for antibiotics.[3][4][5]

Mechanism of Action
BT-33 targets the peptidyl transferase center (PTC) of the bacterial 50S ribosomal subunit,

inhibiting protein synthesis. The fluorination at the 11R position and methylation at the 7R

position of the macrocyclic ring are crucial for its enhanced activity. X-ray crystallography has

revealed that the fluorine atom makes a unique van der Waals contact with the guanine base

G2505 of the 23S ribosomal RNA, contributing to its high binding affinity.[1][6] The C7-methyl

group rigidifies the macrocyclic ring into a conformation that is highly preorganized for

ribosomal binding.[1][6]
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Figure 1: BT-33 Mechanism of Action
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Figure 1: BT-33 Mechanism of Action

Antibacterial Activity
BT-33 exhibits potent activity against a wide range of multidrug-resistant Gram-positive and

Gram-negative bacteria. The minimum inhibitory concentrations (MICs) are significantly lower

than those of its predecessors, including clindamycin, iboxamycin, and cresomycin.

Table 2: In Vitro Antibacterial Activity of BT-33 (MIC, µg/mL)
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Bacterial
Strain

BT-33 Clindamycin Iboxamycin Cresomycin

Staphylococcus

aureus (MRSA)
0.125 >128 0.25 0.25

Streptococcus

pneumoniae
0.06 0.125 0.125 0.125

Enterococcus

faecalis (VRE)
0.5 >128 1 1

Escherichia coli

(WT)
4 >128 8 8

Escherichia coli

(TolC mutant)
0.5 >128 1 1

Pseudomonas

aeruginosa
16 >128 32 32

Acinetobacter

baumannii
2 >128 4 4

Data synthesized from the "Discovery of a fluorinated macrobicyclic antibiotic through chemical

synthesis" publication.

Pharmacokinetics
A key advantage of BT-33 is its enhanced metabolic stability. The strategic fluorination and

methylation contribute to a longer in vivo half-life compared to its predecessors.

Table 3: Pharmacokinetic Properties of BT-33

Compound Half-life (t1/2) in vivo

BT-33 Extended

Iboxamycin Shorter

Cresomycin Shorter
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Specific quantitative values for half-life were not provided in the initial public disclosures but are

described as "extended" and "increased."

Experimental Protocols
The following are summaries of the key experimental methodologies described in the primary

scientific literature.

Chemical Synthesis of BT-33
The synthesis of BT-33 is a multi-step process starting from D-galactose. A key step involves a

ring-expansion reaction to introduce the fluorine atom. The final macrocyclic structure is

assembled through a series of coupling and deprotection steps.
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Figure 2: Simplified Synthetic Workflow for BT-33
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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